Cas no 1504432-00-1 (Ethyl 5-(aminomethyl)oxolane-2-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)oxolane-2-carboxylate
• CAS No: 1504432-00-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5295763
• Update Time: 2025-05-25

Ethyl 5-(aminomethyl)oxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(aminomethyl)oxolane-2-carboxylate
• Ethyl 5-(aminomethyl)oxolane-2-carboxylate

• Inchi： 1S/C8H15NO3/c1-2-11-8(10)7-4-3-6(5-9)12-7/h6-7H,2-5,9H2,1H3
• InChI Key： GFJDSNAJOJOEMH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)CCC1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• XLogP3: 0
• Topological Polar Surface Area: 61.6

Additional information on Ethyl 5-(aminomethyl)oxolane-2-carboxylate

Ethyl 5-(aminomethyl)oxolane-2-carboxylate: A Comprehensive Overview

Ethyl 5-(aminomethyl)oxolane-2-carboxylate, also known by its CAS number 1504432-00-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug delivery systems, polymer synthesis, and bioconjugation technologies. Recent studies have highlighted its versatility and biocompatibility, making it a promising candidate for advanced biomedical applications.

The molecular structure of Ethyl 5-(aminomethyl)oxolane-2-carboxylate consists of an oxolane ring (a five-membered cyclic ether) substituted with an ethyl carboxylate group at position 2 and an aminomethyl group at position 5. This configuration provides the molecule with both hydrophilic and hydrophobic characteristics, which are advantageous for various chemical reactions and biological interactions. The presence of the aminomethyl group allows for easy functionalization, enabling the attachment of other biomolecules such as peptides, antibodies, or drugs.

Recent research has focused on the synthesis and characterization of Ethyl 5-(aminomethyl)oxolane-2-carboxylate derivatives. Scientists have explored methods to enhance its stability under physiological conditions while maintaining its reactivity. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated the use of this compound as a linker in antibody-drug conjugates (ADCs), where it facilitates the covalent attachment of cytotoxic drugs to monoclonal antibodies. This application has shown promise in improving the efficacy of cancer therapies by targeting specific tumor cells while minimizing systemic toxicity.

In addition to its biomedical applications, Ethyl 5-(aminomethyl)oxolane-2-carboxylate has been investigated for its role in polymer chemistry. Researchers have utilized this compound as a building block for synthesizing biodegradable polymers with controlled degradation rates. These polymers have potential applications in tissue engineering, where they can serve as scaffolds for cell growth or as vehicles for controlled drug release.

The synthesis of Ethyl 5-(aminomethyl)oxolane-2-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution and ring-opening polymerization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of transition metal catalysts has significantly improved the yield and purity of this compound during large-scale manufacturing.

From an analytical standpoint, Ethyl 5-(aminomethyl)oxolane-2-carboxylate can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed insights into the molecular structure and purity of the compound, ensuring its suitability for high-performance applications.

In conclusion, Ethyl 5-(aminomethyl)oxolane-2-carboxylate (CAS No: 1504432-00-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool in drug delivery, polymer synthesis, and bioconjugation technologies. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing modern medicine and materials science.